Cas no 2171822-36-7 (methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate)

• Product Name: methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate
• CAS No: 2171822-36-7
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 6046072
• PubChem ID: 165523842
• Update Time: 2025-06-25

methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate
• 2171822-36-7
• EN300-1632826

• Inchi： 1S/C13H24O3/c1-9-6-10(2)8-13(15,7-9)12(3,4)11(14)16-5/h9-10,15H,6-8H2,1-5H3
• InChI Key： VLWJAHGRQAKKGR-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)OC)(C)C)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate

Professional Introduction to Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate (CAS No. 2171822-36-7)

Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate, a compound with the chemical identifier CAS No. 2171822-36-7, represents a significant advancement in the realm of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The unique combination of functional groups, including 1-hydroxy and 3,5-dimethylcyclohexyl moieties, makes it a versatile building block for more complex molecules.

The synthesis of Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate involves meticulous planning and execution to ensure high yield and purity. The process typically begins with the preparation of the cyclohexyl intermediate, followed by functionalization at the designated positions. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing the environmental impact while maintaining high selectivity. This aligns with the growing emphasis on sustainable chemistry practices in industrial applications.

In the context of pharmaceutical research, Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate has shown promise as a precursor for bioactive molecules. Its structural features suggest potential utility in the development of novel therapeutic agents targeting various biological pathways. For instance, the presence of a hydroxyl group provides a site for further derivatization, enabling the creation of compounds with enhanced pharmacological properties. Researchers are particularly interested in exploring its role in anti-inflammatory and analgesic formulations.

The compound's stability under various conditions is another critical factor that enhances its appeal in industrial and research settings. Studies have demonstrated that Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate remains stable under controlled temperatures and pH levels, making it suitable for long-term storage and transportation without degradation. This stability is crucial for ensuring consistent quality in pharmaceutical manufacturing processes.

Recent publications highlight the compound's role in innovative synthetic strategies. For example, a study published in the Journal of Organic Chemistry described a novel catalytic route to Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate that significantly reduces reaction times while maintaining high yields. This approach leverages advanced computational methods to optimize reaction conditions, showcasing the intersection of computational chemistry and experimental synthesis.

The potential applications of Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate extend beyond pharmaceuticals into agrochemicals and specialty materials. Its structural complexity allows for modifications that can tailor its properties for specific industrial needs. For instance, derivatives of this compound could be developed as additives to improve the performance of polymers or as intermediates in the synthesis of fragrances and flavoring agents.

Economic considerations also play a vital role in the adoption of Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate in commercial applications. The cost-effectiveness of its synthesis and scalability are critical factors that influence its widespread use. Manufacturers are continuously seeking ways to optimize production processes to make this compound more accessible without compromising on quality. This includes exploring green chemistry alternatives that minimize waste and energy consumption.

The regulatory landscape surrounding Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate is another area of focus. As regulatory bodies impose stricter guidelines on chemical substances, ensuring compliance becomes paramount for companies involved in its production and distribution. Recent changes in regulations have emphasized the need for comprehensive safety data sheets and environmental impact assessments, which are essential for responsible handling and application of this compound.

In conclusion, Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylpropanoate (CAS No. 2171822-36-7) stands out as a versatile and valuable chemical entity with broad applications across multiple industries. Its unique structural features, coupled with recent advancements in synthetic methodologies, position it as a key player in future chemical research and development. As scientists continue to uncover new possibilities for this compound, its significance is likely to grow even further.